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Compound of Interest

Compound Name: 4,6-Dimethylindan

Cat. No.: B155056 Get Quote

An In-depth Technical Guide to 4,6-
Dimethylindan
This technical guide provides a comprehensive overview of the chemical structure, properties,

and available data for 4,6-Dimethylindan. The information is intended for researchers,

scientists, and professionals in the field of drug development and chemical research.

Chemical Structure and Identification
4,6-Dimethylindan, also known by its IUPAC name 2,3-dihydro-4,6-dimethyl-1H-indene, is a

bicyclic aromatic hydrocarbon.[1][2] Its structure consists of a benzene ring fused to a

cyclopentane ring, with two methyl groups attached to the aromatic portion at positions 4 and 6.

Molecular Formula: C₁₁H₁₄[1][2]

Molecular Weight: 146.23 g/mol [1][2][3]

CAS Registry Number: 1685-82-1[1][2]

Synonyms:

Indan, 4,6-dimethyl-[2]

4,6-Dimethyl-(2,3-dihydroindene)[2]
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2,3-Dihydro-4,6-dimethyl-1H-indene[1][2]

Physicochemical Properties
The following table summarizes the known and estimated physicochemical properties of 4,6-
Dimethylindan. It is important to note that some of these values are estimates and should be

considered as such.

Property Value Source

Melting Point -1.5°C (estimate) [3]

Boiling Point 225.87°C (rough estimate) [3]

Density 0.9170 g/cm³ (estimate) [3]

Refractive Index 1.5252 (estimate) [3]

Synthesis
A potential synthetic route to 4,6-Dimethylindan involves a two-stage process starting from

2,4,6-trimethylstyrene.[1] The first stage is an iridium-catalyzed reaction, followed by a

reduction step using a palladium on activated carbon catalyst with hydrogen gas.[1]

2,4,6-trimethylstyrene

Intermediate
Sealed tube, Inert atmosphere, Heating

(iPr4PCP)Ir(C2H4)

4,6-Dimethylindan760.051 Torr

5%-palladium/activated carbon, H2

Click to download full resolution via product page

A diagram illustrating the synthesis workflow of 4,6-Dimethylindan.

Experimental Protocol for Synthesis
A detailed experimental protocol for the synthesis of 4,6-Dimethylindan is not readily available

in the public domain. However, a general procedure based on the aforementioned reaction is
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as follows:

Stage 1: Iridium-Catalyzed Cyclization

In a sealed tube under an inert atmosphere, 2,4,6-trimethylstyrene is reacted with the iridium

catalyst, (iPr4PCP)Ir(C2H4).

The reaction mixture is heated to promote the cyclization reaction, leading to the formation of

an intermediate.

Stage 2: Palladium-Catalyzed Hydrogenation

The intermediate from Stage 1 is then subjected to hydrogenation.

This is achieved using 5%-palladium on activated carbon as a catalyst under a hydrogen

atmosphere at a pressure of 760.051 Torr.

The reaction proceeds to yield the final product, 4,6-Dimethylindan.

Analytical Characterization
Standard analytical techniques are used to characterize 4,6-Dimethylindan.

Nuclear Magnetic Resonance (NMR) Spectroscopy
General Protocol:

A sample of 4,6-Dimethylindan is dissolved in a suitable deuterated solvent (e.g., CDCl₃).

¹H and ¹³C NMR spectra are acquired on an NMR spectrometer (e.g., 300 or 500 MHz).

Chemical shifts are reported in parts per million (ppm) relative to an internal standard,

typically tetramethylsilane (TMS).

Mass Spectrometry (MS)
General Protocol:
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The sample is introduced into the mass spectrometer, often via a gas chromatograph (GC-

MS) for separation from any impurities.

Electron ionization (EI) is a common method for generating ions.

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z), and a

detector records the abundance of each ion.

Gas Chromatography (GC)
General Protocol:

A small amount of the sample is injected into the gas chromatograph.

The sample is vaporized and carried by an inert gas (e.g., helium or nitrogen) through a

capillary column.

The components of the sample are separated based on their boiling points and interactions

with the stationary phase of the column.

A detector at the end of the column records the retention time of each component, which can

be used for identification and quantification.

Biological Activity and Signaling Pathways
A thorough search of available scientific literature and databases did not yield any significant

information on the biological activity or associated signaling pathways of 4,6-Dimethylindan.

Further research would be required to investigate the potential pharmacological or toxicological

effects of this compound.

Conclusion
This technical guide has summarized the currently available information on the chemical

structure, properties, and synthesis of 4,6-Dimethylindan. While its basic physicochemical

characteristics are known or have been estimated, there is a notable lack of detailed

experimental protocols for its synthesis and a significant gap in the understanding of its

biological activity. This presents an opportunity for further research to explore the potential

applications of this compound in various scientific and industrial fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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